Cas no 151159-23-8 (1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl-)
151159-23-8 structure
Product Name:1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl-
CAS No:151159-23-8
MF:C16H25N5O2
MW:319.40200304985
CID:157870
PubChem ID:3047747
Update Time:2025-04-19
1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl-
- 8-(1-aminocyclopentyl)-1,3-dipropyl-7H-purine-2,6-dione
- 8-(1-Amino-cyclopentyl)-1,3-dipropyl-3,7-dihydro-purine-2,6-dione
- 8-(1-Aminocyclopentyl)-1,3-dipropylxanthine
- AC1MILRU
- CHEMBL2106736
- L014001
- Midaxifylline
- Midaxifylline [INN]
- SureCN1650583
- UNII-A937Z0MS6C
- A937Z0MS6C
- NS00125638
- MIDAXIFYLLINE [WHO-DD]
- Q27273790
- SCHEMBL1650583
- UFOBUCDTKQDDTN-UHFFFAOYSA-N
- 151159-23-8
- DTXSID90164721
-
- Inchi: 1S/C16H25N5O2/c1-3-9-20-12-11(13(22)21(10-4-2)15(20)23)18-14(19-12)16(17)7-5-6-8-16/h3-10,17H2,1-2H3,(H,18,19)
- InChI Key: UFOBUCDTKQDDTN-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N(CCC)C(N1CCC)=O)N=C(C1(CCCC1)N)N2
Computed Properties
- Exact Mass: 319.20105
- Monoisotopic Mass: 319.201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 477
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 95.3Ų
Experimental Properties
- Density: 1.225
- Boiling Point: 557.8°Cat760mmHg
- Flash Point: 291.2°C
- Refractive Index: 1.577
- PSA: 95.32
1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
151159-23-8 (1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl-) Related Products
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